![molecular formula C14H22N2O2 B2551107 Furan-2-yl(4-neopentylpiperazin-1-yl)methanone CAS No. 1216784-46-1](/img/structure/B2551107.png)
Furan-2-yl(4-neopentylpiperazin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Furan-2-yl(4-neopentylpiperazin-1-yl)methanone, also known as FNPM, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FNPM is a small molecule that can easily penetrate cell membranes, making it a promising candidate for drug development.
Scientific Research Applications
Chemical Research
“Furan-2-yl(4-neopentylpiperazin-1-yl)methanone” is a unique chemical compound with the linear formula C9H12N2O2 . It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers . This compound can be used in various chemical research applications due to its unique structure and properties .
Antibacterial Applications
Furan derivatives, including “Furan-2-yl(4-neopentylpiperazin-1-yl)methanone”, have shown significant antibacterial activity . They have been used to create numerous innovative antibacterial agents, which can be effective against both gram-positive and gram-negative bacteria .
Antimicrobial Drug Development
The rise in drug resistance to clinically utilized anti-infectives has created an urgent need for new antimicrobial compounds . Furan-containing compounds, including “Furan-2-yl(4-neopentylpiperazin-1-yl)methanone”, exhibit a wide range of advantageous biological and pharmacological characteristics, making them potential candidates for the development of new antimicrobial drugs .
Anti-Ulcer Medication
Furan derivatives have been found to have anti-ulcer properties . Therefore, “Furan-2-yl(4-neopentylpiperazin-1-yl)methanone” could potentially be used in the development of new anti-ulcer medications .
Diuretic Applications
Furan derivatives have also been found to have diuretic properties . This suggests that “Furan-2-yl(4-neopentylpiperazin-1-yl)methanone” could potentially be used in the development of new diuretic medications .
Muscle Relaxant Applications
Furan derivatives have been found to have muscle relaxant properties . This suggests that “Furan-2-yl(4-neopentylpiperazin-1-yl)methanone” could potentially be used in the development of new muscle relaxant medications .
Mechanism of Action
It’s worth noting that furan derivatives, in general, have been found to exhibit a wide range of advantageous biological and pharmacological characteristics . They have been employed as medicines in a number of distinct disease areas . For instance, furan-containing compounds have shown therapeutic advantages such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial or antifungal or antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer .
properties
IUPAC Name |
[4-(2,2-dimethylpropyl)piperazin-1-yl]-(furan-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O2/c1-14(2,3)11-15-6-8-16(9-7-15)13(17)12-5-4-10-18-12/h4-5,10H,6-9,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXQMWHJDKBHBBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CN1CCN(CC1)C(=O)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Furan-2-yl(4-neopentylpiperazin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.